Cas no 1354752-76-3 ((R)-Fmoc-2-amino-3-propargylsulfanyl-propionic acid)

• Product Name: (R)-Fmoc-2-amino-3-propargylsulfanyl-propionic acid
• CAS No: 1354752-76-3
• MF: C₂₁H₁₉NO₄S
• MW: 381.44486451149
• MDL: MFCD26793605
• CID: 4592306
• Update Time: 2025-05-22

(R)-Fmoc-2-amino-3-propargylsulfanyl-propionic acid Chemical and Physical Properties

Names and Identifiers

• (R)-Fmoc-2-amino-3-propargylsulfanyl-propionic acid
• Fmoc-L-Cys(Propargyl)-OH
• E70911
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-prop-2-ynylsulfanylpropanoic acid

• MDL： MFCD26793605
• Inchi： 1S/C21H19NO4S/c1-2-11-27-13-19(20(23)24)22-21(25)26-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h1,3-10,18-19H,11-13H2,(H,22,25)(H,23,24)/t19-/m0/s1
• InChI Key： OUPLWOYUYWTFRA-IBGZPJMESA-N
• SMILES： S(CC#C)C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 564
• XLogP3: 3.5
• Topological Polar Surface Area: 101

Additional information on (R)-Fmoc-2-amino-3-propargylsulfanyl-propionic acid

Introduction to (R)-Fmoc-2-amino-3-propargylsulfanyl-propionic Acid (CAS No. 1354752-76-3)

(R)-Fmoc-2-amino-3-propargylsulfanyl-propionic acid, with the CAS registry number 1354752-76-3, is a compound of significant interest in the fields of organic chemistry and drug discovery. This compound is notable for its unique structure, which combines an Fmoc (9-fluorenylmethyloxycarbonyl) protecting group, an amino acid moiety, and a propargylsulfanyl functional group. The presence of these functional groups makes it a versatile building block for synthesizing complex molecules with potential bioactivity.

The compound's structure is characterized by a chiral center at the second carbon atom of the propionic acid backbone, which is responsible for its (R)-configuration. This stereochemistry is crucial in determining the compound's biological activity, as it can influence interactions with target proteins or enzymes. The Fmoc group serves as a protective group for the amino functionality, ensuring stability during synthesis and enabling precise control over reactivity in subsequent reactions.

Recent advancements in synthetic chemistry have led to innovative methods for the synthesis of (R)-Fmoc-2-amino-3-propargylsulfanyl-propionic acid. For instance, researchers have explored the use of asymmetric catalysis to achieve high enantiomeric excess in its preparation. These methods not only enhance the efficiency of synthesis but also align with green chemistry principles by minimizing waste and reducing environmental impact.

The compound's potential applications are vast and varied. In drug discovery, it has been utilized as a precursor for constructing bioactive molecules with potential therapeutic applications. For example, its propargylsulfanyl group can participate in click chemistry reactions, enabling the construction of complex architectures with desired pharmacokinetic properties. Additionally, the Fmoc group's compatibility with solid-phase synthesis techniques makes this compound a valuable tool in peptide chemistry.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry. The propargylsulfanyl group in (R)-Fmoc-2-amino-3-propargylsulfanyl-propionic acid has been shown to exhibit antioxidant properties, which could be harnessed in developing novel therapeutic agents targeting oxidative stress-related diseases. Furthermore, its amino acid backbone positions it as a candidate for exploring neurotransmitter analogs or modulators of ion channels.

In terms of pharmacokinetics, the compound's structure suggests favorable absorption and distribution properties due to its balanced hydrophilic and lipophilic characteristics. However, further studies are required to fully elucidate its bioavailability and metabolic pathways. These investigations will be critical in determining its suitability as a lead compound for drug development.

The integration of computational chemistry tools has also played a pivotal role in understanding the compound's behavior at the molecular level. Docking studies have revealed potential binding modes with various protein targets, providing insights into its mechanism of action. Such computational approaches are increasingly being used to guide experimental efforts, thereby accelerating the discovery process.

In conclusion, (R)-Fmoc-2-amino-3-propargylsulfanyl-propionic acid (CAS No. 1354752-76-3) represents a promising building block in organic synthesis and drug discovery. Its unique structure and functional groups offer numerous opportunities for creating bioactive molecules with potential therapeutic applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.